Cas no 18835-33-1 (1-Hexacosene)

• Product Name: 1-Hexacosene
• CAS No: 18835-33-1
• MF: C₂₆H₅₂
• MW: 364.691088676453
• CID: 165715
• Update Time: 2025-08-01

1-Hexacosene Chemical and Physical Properties

Names and Identifiers

• 1-Hexacosene
• 1-Hexacosene, tech-95, contains C24, C28, C30 homologs
• hexacos-1-ene
• EINECS 242-615-9
• Hexacos-1-en
• HEXACOSENE
• n-Hexacos-1-en
• n-Hexacosen
• 1-Hexacosene, contains C24, C28, C30 homologs

• Inchi： 1S/C26H52/c1-3-5-7-9-11-13-15-17-19-21-23-25-26-24-22-20-18-16-14-12-10-8-6-4-2/h3H,1,4-26H2,2H3
• InChI Key： OMXANELYEWRDAW-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCC=C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 364.40700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 23
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0.8019 (estimate)
• Melting Point: 51.8°C
• Boiling Point: 405.83°C (estimate)
• Refractive Index: 1.4657 (estimate)
• PSA: 0.00000
• LogP: 10.16460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons

Additional information on 1-Hexacosene

Comprehensive Guide to 1-Hexacosene (CAS No. 18835-33-1): Properties, Applications, and Industry Insights

1-Hexacosene (CAS No. 18835-33-1) is a long-chain hydrocarbon belonging to the alkene family, specifically a C26 unsaturated compound. This organic molecule has garnered significant attention in industries ranging from cosmetics to advanced materials due to its unique physicochemical properties. With the growing demand for sustainable and bio-based chemicals, 1-Hexacosene is increasingly studied for its potential in green chemistry applications and renewable material synthesis.

The molecular structure of 1-Hexacosene features a 26-carbon backbone with a single double bond at the first position, classifying it as an alpha-olefin. This configuration contributes to its low melting point (typically between 45-50°C) and hydrophobic nature, making it valuable for formulations requiring water resistance. Recent studies highlight its role in biomimetic coatings, where its chain length mimics natural waxes found in plant cuticles, offering inspiration for eco-friendly packaging solutions.

In the personal care industry, 1-Hexacosene serves as a key ingredient in high-performance emollients and skin-conditioning agents. Its compatibility with lipid bilayers makes it particularly effective in moisturizing formulations, addressing the rising consumer demand for barrier repair skincare. Formulators appreciate its ability to enhance spreadability while maintaining occlusive properties, a balance crucial for sensitive skin care products.

The compound's applications extend to industrial lubricants, where its linear structure provides excellent thermal stability and shear resistance. As manufacturers seek alternatives to traditional petroleum-based lubricants, 1-Hexacosene emerges as a promising candidate for biodegradable lubricant formulations. Research indicates potential in high-temperature applications, with some studies exploring its use in aerospace components and precision machinery.

From a synthetic chemistry perspective, 1-Hexacosene serves as a valuable chemical intermediate for producing longer-chain compounds and specialty polymers. Its terminal double bond offers reactivity sites for various catalytic transformations, including metathesis reactions and hydrofunctionalization. These characteristics position it as a building block for advanced material development, particularly in creating self-assembling monolayers and nanostructured materials.

Environmental considerations surrounding 1-Hexacosene have gained attention, with lifecycle assessments comparing its carbon footprint to conventional hydrocarbons. While traditionally derived from petrochemical sources, innovative bio-based production methods utilizing microbial fermentation or plant-derived feedstocks show promise for more sustainable alternatives. These developments align with global initiatives for circular economy practices in chemical manufacturing.

Analytical characterization of 1-Hexacosene typically involves gas chromatography (GC) for purity assessment and nuclear magnetic resonance (NMR) for structural confirmation. Recent advancements in hyphenated techniques like GC-MS have improved detection sensitivity, crucial for quality control in pharmaceutical-grade applications. Storage recommendations emphasize protection from oxidative degradation, often achieved through nitrogen blanketing and antioxidant additives.

The market for 1-Hexacosene reflects broader trends in specialty chemicals, with growth driven by demand from emerging economies and technology sectors. Industry reports project increased adoption in electronic materials and renewable energy applications, particularly as a component in phase-change materials for thermal energy storage. These developments position 1-Hexacosene as a compound of interest for material scientists and formulation chemists alike.